Ethyl 6-acetyl-2-propionamido-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 6-acetyl-2-(propanoylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C15H20N2O4S/c1-4-12(19)16-14-13(15(20)21-5-2)10-6-7-17(9(3)18)8-11(10)22-14/h4-8H2,1-3H3,(H,16,19)
• InChI Key: ZKPDEQVTGSHEQN-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=C(C2=C(S1)CN(CC2)C(=O)C)C(=O)OCC
• Molecular Formula: C15H20N2O4S
• Molecular Weight: 324.4 g/mol

Description

Ethyl 6-acetyl-2-propionamido-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C15H20N2O4S and its molecular weight is 324.4. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Chemical Properties :

  • Ethyl 2-methyl-2,3-butadienoate acts as a 1,4-dipole synthon and undergoes [4 + 2] annulation with N-tosylimines in the presence of an organic phosphine catalyst to form ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with complete regioselectivity and excellent yields (Zhu, Lan, & Kwon, 2003).
  • A novel 6-acetylpyridine-2-carboxylic acid was obtained during the synthesis of asymmetric ethyl 6-acetylpyridine-2-carboxylate. Compounds from this reaction were used to create new compounds, pyridine carboxamides and pyridine tert-carboximides, which were studied for their reaction mechanisms (Su, Zhao, Zhang, & Qin, 2009).

• Synthesis of Novel Compounds and Fused Systems :

  • Synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems has been achieved using ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates as starting materials. These compounds were used as synthons for various pyridothienopyrimidines and pyridothienopyrimidobenzimidazoles (Bakhite, Al‐Sehemi, & Yamada, 2005).

• Preparation of N-Fused Heterocycles :

  • An efficient synthesis of ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products has been achieved through condensation of pyrazole-5-amine derivatives and activated carbonyl groups. This process is useful in preparing new N-fused heterocycle products (Ghaedi, Bardajee, Mirshokrayi, Mahdavi, Shafiee, & Akbarzadeh, 2015).

• Photophysical Properties of Derivatives :

  • A series of novel 5,6-disubstituted ethyl 3-amino-4-cyanothieno[2,3-b]pyridine-2-carboxylates was synthesized, and their spectral-fluorescent properties were investigated. This study found correlations between the chemical structure and spectral-fluorescent properties (Ershov, Shishlikova, Ievlev, Belikov, & Maksimova, 2019).

• Microwave-Promoted Synthesis Techniques :

  • Microwave-promoted syntheses of pyridine carboxamides and tert-carboximides have been studied using ethyl 6-acetylpyridine-2-carboxylate. This research explored the reaction mechanisms and efficiency of microwave-promoted synthesis techniques (Su, Zhao, & Zhao, 2007).